Cas no 2648939-44-8 (1,4-bis(methoxymethyl)-2-azabicyclo2.1.1hexane)

• Product Name: 1,4-bis(methoxymethyl)-2-azabicyclo2.1.1hexane
• CAS No: 2648939-44-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD34168343
• CID: 5642876
• PubChem ID: 155973258
• Update Time: 2025-07-20

1,4-bis(methoxymethyl)-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• EN300-39870285
• EN300-28244690
• 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane
• 2648939-44-8
• 1,4-bis(methoxymethyl)-2-azabicyclo2.1.1hexane

• MDL： MFCD34168343
• Inchi： 1S/C9H17NO2/c1-11-6-8-3-9(4-8,7-12-2)10-5-8/h10H,3-7H2,1-2H3
• InChI Key： DMCRCZRVOZXCSG-UHFFFAOYSA-N
• SMILES： O(C)CC12CNC(COC)(C1)C2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 1,4-bis(methoxymethyl)-2-azabicyclo2.1.1hexane

Chemical Profile of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane (CAS No. 2648939-44-8)

1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane, identified by its Chemical Abstracts Service (CAS) number 2648939-44-8, is a specialized organic compound with a unique bicyclic structure featuring an azabicyclo[2.1.1]hexane core. This compound has garnered attention in the field of medicinal chemistry due to its structural complexity and potential applications in drug discovery and development. The presence of multiple methoxymethyl substituents on the bicyclic framework introduces specific functional groups that can be exploited for various chemical modifications, making it a versatile intermediate in synthetic chemistry.

The molecular architecture of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane consists of a seven-membered ring containing two nitrogen atoms and five carbon atoms, with the two methoxymethyl groups attached at the 1 and 4 positions. This configuration imparts rigidity to the molecule while allowing for selective functionalization at other sites, such as the bridgehead carbon or other positions on the ring system. Such structural features are of significant interest to researchers exploring novel scaffolds for therapeutic agents.

In recent years, there has been growing interest in azabicycloalkanes as pharmacophores due to their ability to mimic certain biological motifs and exhibit favorable pharmacokinetic properties. The azabicyclo[2.1.1]hexane scaffold, in particular, has been investigated for its potential to interact with biological targets such as enzymes and receptors, often leading to compounds with improved binding affinities and selectivity. The introduction of methoxymethyl groups further enhances the compound's utility by providing handles for further derivatization, including nucleophilic substitution reactions or protection-deprotection strategies.

One of the most compelling aspects of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane is its potential role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel heterocyclic frameworks that exhibit promising biological activity. For instance, derivatives of this scaffold have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The flexibility offered by the methoxymethyl groups allows for fine-tuning of electronic and steric properties, enabling optimization of drug-like characteristics such as solubility, metabolic stability, and cell permeability.

Recent advancements in computational chemistry have also highlighted the importance of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane in virtual screening campaigns aimed at identifying lead compounds for drug development. Molecular modeling studies suggest that this compound can adopt multiple conformations that may facilitate interactions with biological targets, making it a valuable candidate for structure-based drug design (SBDD). Furthermore, its rigid bicyclic core provides a stable platform for covalent bond formation with other pharmacophores, enhancing the likelihood of discovering potent and selective therapeutic agents.

The synthetic accessibility of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane is another factor contributing to its significance in medicinal chemistry. While the synthesis of azabicycloalkanes can be challenging due to ring-closure reactions requiring precise conditions, recent methodologies have improved yields and purity levels significantly. These advancements have made it feasible to produce sufficient quantities of this compound for both academic research and industrial applications. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

In conclusion, 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane (CAS No. 2648939-44-8) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its synthetic versatility and potential biological activity, make it an attractive scaffold for medicinal chemists seeking novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its role in advancing pharmaceutical innovation is likely to expand significantly.